Cas no 52978-85-5 (1-Oxaspiro[4.5]decan-2-one, 3-methylene-)

• Product Name: 1-Oxaspiro[4.5]decan-2-one, 3-methylene-
• CAS No: 52978-85-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00795184
• CID: 358342
• PubChem ID: 579763
• Update Time: 2025-07-02

1-Oxaspiro[4.5]decan-2-one, 3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-2-one, 3-methylene-
• 3-methylidene-1-oxaspiro[4.5]decan-2-one
• 3-Methylene-1-oxa-spiro[4.5]decan-2-one
• IIBYNQIZDCDJIS-UHFFFAOYSA-N
• 2-methylidene-4-oxaspiro[4.5]decan-3-one
• 3-Methylene-2-oxo-1-oxaspiro[4.5]decane
• CHEMBL9041
• AS-63524
• DTXSID30342208
• 52978-85-5
• MFCD00795184
• AKOS037645791
• D81406
• SCHEMBL2739911
• 3-methylene-1-oxaspiro[4.5]decan-2-one

• MDL： MFCD00795184
• Inchi： 1S/C10H14O2/c1-8-7-10(12-9(8)11)5-3-2-4-6-10/h1-7H2
• InChI Key： IIBYNQIZDCDJIS-UHFFFAOYSA-N
• SMILES： O1C(C(=C)CC21CCCCC2)=O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 1-Oxaspiro[4.5]decan-2-one, 3-methylene-

Introduction to 1-Oxaspiro[4.5]decan-2-one, 3-methylene- (CAS No. 52978-85-5)

The compound 1-Oxaspiro[4.5]decan-2-one, 3-methylene- (CAS No. 52978-85-5) is a structurally intriguing heterocyclic ketone that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique spirocyclic framework, featuring an oxetane ring fused with a decanone backbone, presents a versatile scaffold for further chemical modifications and biological evaluations. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry and material science.

The molecular structure of 1-Oxaspiro[4.5]decan-2-one, 3-methylene- consists of a spirocyclic core where an oxygen atom is incorporated into a six-membered ring that is connected to a five-membered ketone moiety. This arrangement imparts a high degree of rigidity to the molecule while allowing for conformational flexibility, which is crucial for its biological activity. The presence of a methylene group at the 3-position further enhances its reactivity, making it an attractive intermediate for the synthesis of more complex derivatives.

In recent years, the synthesis of spirocyclic compounds has seen considerable advancements due to their promising pharmacological properties. The oxetane ring in 1-Oxaspiro[4.5]decan-2-one, 3-methylene- serves as an excellent platform for designing molecules with enhanced binding affinity and selectivity. Researchers have leveraged this scaffold to develop novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound's ability to undergo selective functionalization at multiple sites has made it a valuable building block in drug discovery campaigns.

One of the most compelling aspects of 1-Oxaspiro[4.5]decan-2-one, 3-methylene- is its role in the development of bioactive molecules with improved metabolic stability and reduced toxicity. The spirocyclic architecture helps minimize metabolic degradation by resisting hydrolysis and oxidation, which are common pathways for drug metabolism. This characteristic has been particularly useful in designing long-acting therapeutics that require sustained release within the body. Furthermore, the compound's favorable pharmacokinetic profile has been confirmed through preclinical studies, demonstrating its potential as a lead candidate for further development.

The synthetic routes to 1-Oxaspiro[4.5]decan-2-one, 3-methylene- have been refined to achieve high yields and purity levels suitable for industrial-scale production. Common methodologies involve cyclocondensation reactions between diethyl malonate derivatives and epoxides, followed by cyclization under acidic or basic conditions. Advances in catalytic systems have enabled greener synthetic approaches, reducing waste and energy consumption without compromising efficiency. These developments align with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

Recent studies have highlighted the compound's utility in material science applications beyond pharmaceuticals. The rigid spirocyclic structure of 1-Oxaspiro[4.5]decan-2-one, 3-methylene- makes it an excellent candidate for designing liquid crystals and polymers with unique optical properties. Researchers have explored its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic materials, where its ability to adopt specific conformations enhances device performance. These findings underscore the broad applicability of spirocyclic compounds across multiple scientific disciplines.

The biological activity of 1-Oxaspiro[4.5]decan-2-one, 3-methylene- has been extensively studied in recent years, revealing its potential as an antimicrobial agent and anti-inflammatory therapeutic. In vitro assays have demonstrated its efficacy against Gram-positive bacteria and fungi by disrupting cell wall synthesis and membrane integrity. Additionally, preclinical trials have shown promising results in reducing inflammation-related markers in animal models without causing significant side effects. These findings open new avenues for exploring novel treatments targeting infectious diseases and chronic inflammatory conditions.

The future prospects of 1-Oxaspiro[4.5]decan-2-one, 3-methylene- are vast, with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design techniques. Computational modeling and high-throughput screening are being employed to identify analogs with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of laboratory findings into clinical candidates, bringing new therapies to patients in need.

In conclusion,1-Oxaspiro[4.5]decan-2-one, 3-methylene- (CAS No. 52978-85-5) represents a structurally unique and biologically active compound with significant potential across pharmaceuticals and material science applications。 Its spirocyclic framework offers a versatile scaffold for drug discovery， while its favorable pharmacokinetic profile makes it an attractive candidate for further development。 As research continues to uncover new applications， this compound is poised to play a pivotal role in advancing scientific understanding and therapeutic innovation。